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Compound of Interest

Compound Name: Ethyl 4,6-dichloronicotinate

Cat. No.: B189557

For Researchers, Scientists, and Drug Development Professionals

Ethyl 4,6-dichloronicotinate is a versatile chemical intermediate that serves as a crucial
building block in the synthesis of a variety of agrochemicals, including herbicides and
insecticides.[1] Its dichlorinated pyridine structure provides reactive sites for further chemical
modifications, allowing for the construction of complex molecules with desired biological
activities. This document provides detailed application notes and protocols for the use of Ethyl
4,6-dichloronicotinate in the synthesis of agrochemicals, along with relevant quantitative data
and visualizations of synthetic pathways.

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 4,6-dichloronicotinate is presented
in the table below.
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Property Value Reference
Molecular Formula CsH7CI2NO2 [2]
Molecular Weight 220.05 g/mol [2]
Appearance White to light yellow solid [3]

Melting Point 32-34 °C [2]

Boiling Point 85°C/0.01mmHg [2][3]
Solubility Soluble in methanol [2][3]

Purity >98% [4]

Synthesis of Ethyl 4,6-dichloronicotinate

Ethyl 4,6-dichloronicotinate is typically synthesized from ethyl 4,6-dihydroxynicotinate. The
following protocol provides a general procedure for its preparation.[3]

Experimental Protocol:

Materials:

o Ethyl 4,6-dihydroxynicotinate

e Phosphorus oxychloride (POCIs)

 Ice water

o Ethyl acetate (EtOAC)

» Saturated brine solution

e Anhydrous magnesium sulfate (MgSQOa)
Procedure:

e Slowly add ethyl 4,6-dihydroxynicotinate (60 g, 0.328 mol) to phosphorus oxychloride (500
mL).
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e Heat the mixture to reflux and maintain for 2 hours.

» After the reaction is complete, remove the excess phosphorus oxychloride by distillation
under reduced pressure.

o Carefully pour the residue into ice water and stir for 30 minutes.

o Extract the aqueous mixture three times with ethyl acetate.

o Combine the organic phases and wash with saturated brine.

» Dry the organic phase over anhydrous magnesium sulfate.

» Concentrate the solution under vacuum to obtain Ethyl 4,6-dichloronicotinate.

Quantitative Data:

Starting Material Product Yield Analytical Data
1H NMR (300 MHz,
DMSO-d6): & 8.80 (s,
Ethyl 4,6- Ethyl 4,6- 1H), 7.95 (s, 1H), 4.34

dihydroxynicotinate dichloronicotinate (65 90% (q, J=6.9 Hz, 2H),
(60 g) 9) 1.31 (t, J=6.9 Hz, 3H);
Mass Spectra (ESI)
m/z: 220.1 [M+H]*
Synthesis Workflow:
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Caption: Synthesis of Ethyl 4,6-dichloronicotinate.
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Application in Agrochemical Synthesis

Ethyl 4,6-dichloronicotinate is a valuable precursor for the synthesis of various
agrochemicals, particularly those containing a substituted pyridine ring system. The chloro-
substituents at the 4 and 6 positions are excellent leaving groups for nucleophilic substitution
reactions, allowing for the introduction of a wide range of functional groups.

Synthesis of Thieno[3,2-c]pyridine Derivatives

One notable application of Ethyl 4,6-dichloronicotinate is in the synthesis of thieno[3,2-
c]pyridine derivatives. While the primary reported activity for some of these compounds is
antibacterial, the core structure is of interest in agrochemical research.[3]

Logical Relationship for Synthesis:

Ethyl 4,6-dichloronicotinate

yclization Reactions

(Thieno[3,2-c]pyridine Core Structure)

Derivatization
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Caption: Synthetic logic for thienopyridine-based agrochemicals.
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Further research is ongoing to explore the full potential of Ethyl 4,6-dichloronicotinate as a
precursor for novel and effective agrochemicals. Its versatile reactivity and commercial
availability make it an attractive starting material for the development of new crop protection
agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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